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Compound of Interest

Compound Name: 2-Fluorobenzyl bromide

Cat. No.: B110825

Technical Support Center: 2-Fluorobenzyl
Bromide

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the best practices for handling the lachrymatory compound 2-
Fluorobenzyl bromide.

Frequently Asked Questions (FAQSs)

Q1: What is 2-Fluorobenzyl bromide and what are its primary hazards?

Al: 2-Fluorobenzyl bromide (CAS No. 446-48-0) is a chemical intermediate widely used in
the synthesis of pharmaceuticals and other organic compounds.[1][2] It is a combustible liquid
and is classified as a hazardous chemical that can cause severe skin burns and eye damage.
[3] As a lachrymatory agent, it can cause irritation, a burning sensation, tearing, and
inflammation of the eyes.[4] Inhalation may lead to respiratory tract irritation and potentially
delayed pulmonary edema.[4]

Q2: What are the immediate first aid procedures in case of exposure?
A2: Immediate medical attention is required for any type of exposure.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Do not allow the victim to rub their eyes.[4]
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o Skin Contact: Remove all contaminated clothing and shoes at once. Wash the affected skin
area with soap and plenty of water for at least 15 minutes.[3][4]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If the person is not breathing, provide artificial respiration, but avoid mouth-to-mouth
resuscitation.[3][4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, have them rinse
their mouth and drink 2-4 cupfuls of milk or water.[3][4]

Q3: What personal protective equipment (PPE) is mandatory when handling 2-Fluorobenzyl
bromide?

A3: A comprehensive selection of PPE is crucial for safety. This includes:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[3][4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent any skin
exposure.[3][4]

e Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
should be used if exposure limits are exceeded or if irritation is experienced.[3] All respiratory
protection programs must comply with OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149.[3][4]

Q4: How should 2-Fluorobenzyl bromide be stored?

A4: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[3]
[4] It should be kept away from incompatible substances such as oxidizing agents, bases,
alcohols, amines, and moisture.[4] The storage area should be designated for corrosive
materials and may require an inert atmosphere.[3]

Q5: What is the correct procedure for cleaning up a spill?

A5: In the event of a spill, first, remove all sources of ignition.[4] Absorb the spill with an inert
material like dry sand or earth and then place it into a chemical waste container using a spark-
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proof tool.[4] Ensure there is adequate ventilation. Do not allow the chemical to enter
waterways.[4]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Eye Irritation/Tearing During

Experiment

Inadequate ventilation or

improper use of fume hood.

Immediately cease work and
move to a well-ventilated area.
Ensure the fume hood is
functioning correctly and that
the sash is at the appropriate
height. Re-evaluate your
experimental setup to minimize

vapor release.

Skin Irritation or Redness

Accidental contact with the
chemical due to improper

glove use or a small spill.

Immediately remove
contaminated gloves and wash
the affected area thoroughly
with soap and water for at
least 15 minutes.[4] Inspect
gloves for any signs of
degradation or tears before

each use.

Unusual Odor Detected in the
Lab

A possible leak from a storage
container or experimental

apparatus.

Evacuate the immediate area.
If safe to do so, check for any
open or improperly sealed
containers. Work in a well-
ventilated area and use a fume
hood to inspect equipment for

leaks.

Material Turns a Darker Brown

Color

Exposure to moisture or air

over time.

While a slight color change
may not affect all reactions,
significant darkening could
indicate decomposition. It is
recommended to use fresh
material for sensitive
applications. Store under an
inert atmosphere to minimize

degradation.[3]
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Quantitative Data Summary

Property Value Reference
Molecular Formula C7H6BrF [4]
Molecular Weight 189.02 g/mol [4]
Appearance Clear light brown liquid [4]
Boiling Point 84-85 °C @ 15 mm Hg [1]
Density 1.567 g/mL at 25 °C [1]
Flash Point 82 °C (179.6 °F) [4]
Refractive Index n20/D 1.552 [1]

Experimental Workflows & Logical Relationships
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Experimental Workflow for Handling 2-Fluorobenzyl Bromide
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Caption: A typical experimental workflow for safely handling 2-Fluorobenzyl bromide.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b110825?utm_src=pdf-body-img
https://www.benchchem.com/product/b110825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

First Aid Procedure for 2-Fluorobenzyl Bromide Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Best practices for handling lachrymatory 2-Fluorobenzyl
bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110825#best-practices-for-handling-lachrymatory-2-
fluorobenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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